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Compound of Interest

Compound Name: 2-Tetrahydrofuran-2-ylethanamine

Cat. No.: B1335577

Welcome to your essential guide for the safe handling, use, and disposal of 2-
Tetrahydrofuran-2-ylethanamine (CAS No. 98277-97-5). In our shared pursuit of scientific
advancement, the uncompromising safety of our researchers is paramount. This document
moves beyond a simple checklist, offering a deep dive into the why behind each safety
protocol. By understanding the chemical nature of this substance, we can build a self-validating
system of safety that protects you, your colleagues, and your research.

This guide is structured to provide immediate, critical information first, followed by detailed
procedural guidance for daily operations and emergency preparedness.

Immediate Safety Briefing: Hazard Profile & Core
Protection

Before handling 2-Tetrahydrofuran-2-ylethanamine, it is crucial to understand its primary
threats. The molecule's structure, featuring a tetrahydrofuran (THF) ring and an ethanamine
side chain, presents a dual-risk profile: the flammability and peroxide-forming potential of an
ether, combined with the corrosivity and irritation characteristic of an amine.

GHS hazard classifications for this specific compound can vary between suppliers, but a
conservative approach that accounts for all potential hazards is essential.[1]
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Hazard Classification

GHS Hazard Statement

Implication & Required
Precaution

Flammability

H227: Combustible liquid

Vapors can ignite with a spark
or flame. All work must be
conducted away from ignition
sources, and containers must
be bonded and grounded

during transfer.[2]

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage

Contact can cause immediate
and serious tissue damage.
Full personal protective
equipment (PPE) is mandatory.
An emergency shower and
eyewash station must be

immediately accessible.[3][4]

Eye Damage/Irritation

H319: Causes serious eye

irritation[1]

Vapors and splashes are a
significant threat to vision.
Chemical splash goggles are
the minimum required eye

protection.

Respiratory Irritation

H335: May cause respiratory

irritation

Vapors can irritate the nose,
throat, and lungs. All handling
of open containers must occur
within a certified chemical
fume hood.[5]

Acute Oral Toxicity

H302: Harmful if swallowed[1]

Ingestion can lead to serious
health consequences. Eating,
drinking, or smoking in the

laboratory is strictly prohibited.

Peroxide Formation

Implied (EUHO019)

The tetrahydrofuran moiety
can form explosive peroxides
upon exposure to air and light.
[6] Containers must be dated

upon receipt and opening and
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tested for peroxides regularly.

[5117]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a suggestion but a critical barrier between you and chemical
exposure. Every piece of equipment has a specific role dictated by the chemical's properties.

Eye and Face Protection

e Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

o Strongly Recommended: Tightly fitting chemical splash goggles to protect against vapor and
splashes.[5]

o High-Risk Operations: When a splash hazard is significant (e.g., transferring large volumes,
working under pressure), a face shield must be worn in addition to chemical splash goggles.

[7]8]

Hand Protection: A Critical Choice

The amine and ether components of this molecule make glove selection crucial. Ethers like
THF are known to permeate common laboratory gloves with alarming speed.[8] Assuming a
similar property for this analog is a vital precautionary step.
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. Breakthrough Time (for
Glove Material THF) Recommended Use

Not recommended. Suitable

only for incidental contact
Nitrile < 1 minute[8] where gloves are changed

immediately upon

contamination.

Not recommended. Offers
Neoprene / Latex < 2 minutes|[8] negligible protection against

prolonged contact.

Primary recommendation for
Laminate Film (e.g., any task involving immersion

) . ) > 8 hours o )
SilverShield®/Norfoil ™) or significant splash potential.

[5]i8]

May offer moderate protection.
Always consult the glove
manufacturer's specific

Butyl Rubber Variable chemical resistance chart for
2-Tetrahydrofuran-2-
ylethanamine or a close
analog like THF.

The Causality Behind Glove Choice: Standard nitrile gloves swell and degrade rapidly upon
exposure to solvents like THF. The choice of a laminate film glove is based on its multi-layer
construction, which provides a robust barrier against a wide range of chemicals, including
aggressive solvents.[5] Always inspect gloves for tears or pinholes before use and use proper
removal technique to avoid contaminating your skin.[5]

Body Protection

o A flame-resistant lab coat must be worn and fully buttoned.

» Full-length pants and closed-toe, chemical-resistant shoes are mandatory.[5][8] Do not wear
shorts, skirts, or sandals in the laboratory.
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For large-scale transfers, a chemically resistant apron or suit may be required.

Respiratory Protection

Standard Handling: All work with open containers of 2-Tetrahydrofuran-2-ylethanamine
must be performed in a properly functioning and certified chemical fume hood to prevent
vapor inhalation.[5]

Emergency Situations: In the event of a large spill or ventilation failure, a self-contained
breathing apparatus (SCBA) is necessary. Use of respirators requires prior medical
clearance, training, and fit-testing.[5]

Operational Plan: Safe Handling and Storage

Engineering Controls are Your First Line of Defense. Always work within a chemical fume hood

with the sash at the lowest practical height.[5] Use explosion-proof equipment and ensure all

containers and transfer lines are properly grounded and bonded to prevent static discharge, a

potential ignition source.[2]

Handling Protocol:

Preparation: Before starting, ensure an emergency eyewash and shower are unobstructed
and have been tested.[3] Have a spill kit rated for flammable solvents readily available.

Container Inspection: Due to the risk of peroxide formation, visually inspect the container
before moving it. If crystals are present around the cap or in the liquid, do not touch or
attempt to open the container.[5][8] This indicates the formation of potentially shock-sensitive
explosive peroxides. Contact your institution's Environmental Health & Safety (EHS) office
immediately.

Inert Atmosphere: When possible, handle the chemical under an inert atmosphere (e.g.,
nitrogen or argon) to minimize contact with oxygen and reduce peroxide formation.[5]

Transfers: Use only non-sparking tools for transfers. Ground and bond the receiving and
dispensing containers.

Housekeeping: Clean up any minor drips immediately. Do not allow residues to accumulate.
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Storage Protocol:
» Store in a cool, dry, dark, and well-ventilated area designated for flammable liquids.
o Keep containers tightly sealed to prevent exposure to air and moisture.[9]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[71L8]

o Date all containers upon receipt and upon opening.[5][7][8] This is non-negotiable for
peroxide-forming chemicals.

» Uninhibited material should be tested for peroxides every 3 months; inhibited material should
be tested every 12 months or disposed of.[5][7]

Emergency Plan: Spills and First Aid

Rapid and correct response during an emergency can prevent serious injury.

Chemical Spill Response Workflow

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://my.chemius.net/p/GW5RGw/en/gh/en
https://ehs.umich.edu/wp-content/uploads/2016/02/Tetrahydrofuran.docx
https://www.usu.edu/binghamresearch/files/sops/Tetrahydrofuran-SOP.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Tetrahydrofuran.docx
https://www.usu.edu/binghamresearch/files/sops/Tetrahydrofuran-SOP.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Tetrahydrofuran.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Is the spill large (>1L),
outside a fume hood,
or are you unsure?

Yes No

EVACUATE AREA

Alert others, close doors Minor Spill (<1L, contained in hood)

'

Don appropriate PPE:
CALL EMERGENCY SERVICES - Laminate gloves

& EHS - Goggles & Face Shield
- Lab Coat

l

Contain spill with
absorbent pads or sand.
NO COMBUSTIBLES.

'

Cover with liquid-absorbent
material (e.g., Chemizorb®)

l

Collect material with
non-sparking tools into a
sealable waste container.

l

Decontaminate area
with soap and water.

Label waste container and
manage as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid: Immediate Actions

Show the Safety Data Sheet (SDS) to any responding medical personnel.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes at an emergency eyewash station, holding the eyelids open.[5][10] Remove contact
lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.

o Skin Contact: Take off all contaminated clothing immediately while moving to the emergency
shower.[10] Flush the affected area with water for at least 15 minutes.[5][10] Seek immediate
medical attention.

 Inhalation: Move the affected person to fresh air at once.[8][11] If breathing is difficult,
administer oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-
mouth).[3][11] Call for medical assistance.

e Ingestion: Do NOT induce vomiting.[3][8] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water. Seek immediate medical attention.
[11]

Disposal Plan

Chemical waste is a direct reflection of our environmental stewardship.

o Waste Collection: All materials contaminated with 2-Tetrahydrofuran-2-ylethanamine,
including used gloves, absorbent materials, and empty containers, must be collected as
hazardous waste.[5][12]

o Containers: Collect liquid waste in a clearly labeled, compatible, and sealable container.[12]
Do not mix with other waste streams unless explicitly permitted by your EHS office.

o Disposal: All waste must be disposed of through your institution's approved hazardous waste
disposal program.[9] Never pour this chemical down the drain. Uncleaned containers should
be treated as the product itself.

By internalizing these procedures and understanding the chemical principles that guide them,
you contribute to a culture of safety that empowers discovery. Handle every chemical with the
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respect its potential hazards demand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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